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Compound of Interest

Compound Name: Diethyl methyl malonate

Cat. No.: B8451518 Get Quote

An In-depth Technical Guide to Diethyl Methyl Malonate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of diethyl methyl malonate, a pivotal chemical

intermediate in organic synthesis and pharmaceutical development. It details the compound's

physicochemical properties, synthesis protocols, key applications, and safety information,

tailored for a scientific audience.

Chemical and Physical Properties
Diethyl methyl malonate (CAS No: 609-08-5) is a diester of methylmalonic acid.[1] It is a

clear, colorless liquid at room temperature.[2][3][4][5] Its chemical structure features a central

carbon atom bonded to a methyl group and two carboxyl groups, which are esterified with

ethanol. This structure, particularly the reactivity of the alpha-proton, makes it a valuable

reagent in organic synthesis.

The key quantitative properties of diethyl methyl malonate are summarized in the table below

for easy reference and comparison.
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Property Value Reference(s)

Molecular Weight 174.19 g/mol [2][6][7]

Molecular Formula C₈H₁₄O₄ [2][7]

CAS Number 609-08-5 [3][6]

Appearance Clear, colorless liquid [2][3]

Boiling Point 198 - 201 °C [6][7]

Density 1.021 - 1.025 g/mL at 20 °C [4][7]

Refractive Index (n²⁰/D) 1.411 - 1.415 [1][4][7]

Flash Point 77 - 85 °C (170 - 185 °F) [1][6][7]

Solubility

Immiscible or slightly soluble in

water; soluble in alcohol and

oils.

[1][4][8]

IUPAC Name diethyl 2-methylpropanedioate [2]

Synonyms

Diethyl 2-methylmalonate,

Methylmalonic acid diethyl

ester

[2][5]

Synthesis of Diethyl Methyl Malonate: Experimental
Protocols
The synthesis of diethyl methyl malonate is primarily achieved through two well-established

routes. These methods are crucial for producing the compound for its various applications in

industrial and research settings.[3][9]

Protocol 1: Alkylation of Diethyl Malonate
This is a common and direct method involving the methylation of diethyl malonate. The active

methylene group in diethyl malonate is deprotonated by a base, creating a nucleophilic enolate

that reacts with a methylating agent.
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Workflow: Alkylation of Diethyl Malonate

reactant reagent intermediate product Diethyl Malonate

Sodiomalonic Ester
(Enolate Intermediate)

Deprotonation

Base
(e.g., Sodium Ethoxide)

Diethyl Methyl Malonate

SN2 Alkylation

Methylating Agent
(e.g., Methyl Iodide)

Work-up & Purification
(Distillation)

Crude Product Purified Product

Click to download full resolution via product page

Synthesis of Diethyl Methyl Malonate via Alkylation.

Detailed Methodology:

Deprotonation: Diethyl malonate is treated with a suitable base, such as sodium ethoxide in

ethanol, to abstract an acidic α-hydrogen, forming a resonance-stabilized sodiomalonic ester

(enolate).

Methylation: A methylating agent, such as methyl iodide, dimethyl sulfate, or methyl bromide,

is added to the solution.[9] The enolate acts as a nucleophile, attacking the methyl group in

an Sₙ2 reaction to form diethyl methyl malonate.
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Work-up and Purification: After the reaction is complete, the mixture is worked up to remove

salts and unreacted starting materials. The crude product is then purified, typically by

distillation under reduced pressure, to yield pure diethyl methyl malonate.[10] One

documented procedure using 1.44 mol of diethyl malonate reported a yield of 82.6% of 90%

pure product after distillation.[10]

Protocol 2: From 2-Chloropropionic Acid
An alternative synthesis route begins with 2-chloropropionic acid and proceeds through several

steps to the final product.[9]

Detailed Methodology:

Neutralization and Cyanation: 2-chloropropionic acid is first neutralized with a base like

potassium carbonate. The resulting salt is then treated with a cyanide source (e.g.,

potassium cyanide) to form 2-cyanopropionic acid via nucleophilic substitution.[9]

Esterification: The 2-cyanopropionic acid is then dissolved in ethanol.[9] An acid catalyst,

such as concentrated sulfuric acid or a heteropolyacid, is added, and the mixture is heated

(e.g., to 65-80 °C).[9][11] This step involves both the hydrolysis of the nitrile group to a

carboxylic acid and the esterification of both carboxyl groups to yield diethyl methyl
malonate.

Neutralization and Purification: The reaction mixture is cooled, and excess acid is neutralized

with a base like ammonia water. The organic phase containing the crude product is

separated and purified by fractional distillation under reduced pressure.[11]

Applications in Research and Drug Development
Diethyl methyl malonate is a versatile building block in organic synthesis, valued for its role in

constructing more complex molecules.[5]

Pharmaceutical Synthesis: It serves as a key intermediate in the synthesis of a variety of

pharmaceuticals, including anti-inflammatory and analgesic drugs.[5] Its structure is a

precursor for forming heterocyclic compounds and other core scaffolds in medicinal

chemistry.
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Organic Synthesis: In laboratory and industrial settings, it is widely used for the preparation

of substituted esters and other derivatives.[5] The reactivity of the methylene group allows for

the introduction of diverse functional groups, making it an essential tool for synthetic

chemists.[5]

Other Industries: Beyond pharmaceuticals, diethyl methyl malonate finds use in the flavor

and fragrance industries due to its fruity aroma.[3][5] It is also applied in the formulation of

agrochemicals, such as pesticides and herbicides.[5]

Safety and Handling
Diethyl methyl malonate is considered stable under normal laboratory conditions.[1][8]

However, proper safety precautions are essential during its handling and storage.

Hazards: The compound may cause skin and eye irritation.[2] It is a combustible liquid.[12]

The oral LD50 in rats is 5000 mg/kg, indicating low acute toxicity.[1]

Handling: Use in a well-ventilated area and wear appropriate personal protective equipment

(PPE), including safety goggles, gloves, and a lab coat.[12] Avoid contact with skin and eyes

and inhalation of vapors.[12]

Storage: Store in a cool, dry, and well-ventilated place, away from heat, sparks, and open

flames.[12] Keep containers tightly closed. It is incompatible with strong acids, bases,

oxidizing agents, and reducing agents.[8]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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